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Compound of Interest

Compound Name: 2' 3-O-Isopropylideneadenosine

Cat. No.: B014610

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the structure, properties, synthesis, and
applications of 2',3'-O-Isopropylideneadenosine. This compound is a crucial intermediate in
the synthesis of various nucleoside analogues used in biomedical research and drug discovery.

Chemical Structure of 2',3'-O-
Isopropylideneadenosine

2',3'-O-Isopropylideneadenosine is a derivative of the naturally occurring nucleoside,
adenosine. Its structure is characterized by the presence of an isopropylidene group that acts
as a protecting group for the 2' and 3' hydroxyl groups of the ribose sugar moiety. This
protection is achieved by reacting adenosine with acetone or a related compound in the
presence of an acid catalyst, forming a five-membered ring fused to the ribose ring.

The core structure consists of an adenine base attached to a ribose sugar via a 3-N9-glycosidic
bond. The isopropylidene group forms a 1,3-dioxolane ring with the 2' and 3' oxygen atoms of
the ribose. This protection is advantageous as it allows for selective chemical modifications at
the 5'-hydroxyl group or on the adenine base without affecting the 2' and 3'-hydroxyls.

Below is a diagram illustrating the chemical structure of 2',3'-O-Isopropylideneadenosine.

Caption: Chemical structure of 2',3'-O-lsopropylideneadenosine.
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Physicochemical Properties

The key physicochemical properties of 2',3'-O-lsopropylideneadenosine are summarized in
the table below.

Property Value References

Molecular Formula C13H17Ns504 [11[2][3]

Molecular Weight 307.31 g/mol [31[41[5]

CAS Number 362-75-4 [2][3][6]
White to off-white crystalline

Appearance [7]
powder

Melting Point 221-222 °C [31[5][6]

_ o [@]20/D -98.5°,c=11in

Optical Activity ] [3]

dioxane

Soluble in DMSO and

Solubility
Methanol
Room temperature,
Storage Temperature recommended below 15°Cina [5]

dark and dry place

Spectroscopic Data

Spectroscopic techniques are essential for the structural elucidation and confirmation of 2',3'-
O-Isopropylideneadenosine.
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Spectroscopic Technique

Observed Data

References

1H NMR

Spectra available, typically run
in DMSO-de. Key signals
include those for the adenine
protons, ribose protons, and
the methyl protons of the

isopropylidene group.

Infrared (IR) Spectroscopy

Spectra available.
Characteristic peaks would
include N-H stretching for the
amine group, C-H stretching
for the aliphatic and aromatic
moieties, and C-O stretching
for the ether and alcohol

groups.

[1](2]

Mass Spectrometry (MS)

Mass spectra (electron
ionization) are available,
showing the molecular ion
peak consistent with the

molecular weight.

[1]

Raman Spectroscopy

Spectra available.

[8]

Experimental Protocols
Synthesis of 2',3'-O-Isopropylideneadenosine

The synthesis of 2',3'-O-Isopropylideneadenosine is typically achieved through the acid-

catalyzed reaction of adenosine with an acetone equivalent.[9] A general protocol is provided

below.

Materials:

e Adenosine

e 2,2-Dimethoxypropane or Acetone
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e Anhydrous p-Toluenesulfonic acid (p-TsOH) or another suitable acid catalyst
e Anhydrous solvent (e.g., DMF or Acetone)

e Sodium bicarbonate solution

e Drying agent (e.g., anhydrous sodium sulfate)

« Silica gel for column chromatography

e Solvents for chromatography (e.g., dichloromethane/methanol mixture)
Procedure:

o Suspend adenosine in the anhydrous solvent in a round-bottom flask equipped with a
magnetic stirrer and a drying tube.

e Add 2,2-dimethoxypropane and the acid catalyst (e.g., p-TsOH) to the suspension.

« Stir the reaction mixture at room temperature. The progress of the reaction can be monitored
by Thin Layer Chromatography (TLC).

e Once the reaction is complete (typically when the starting material, adenosine, is no longer
visible on TLC), quench the reaction by adding a saturated aqueous solution of sodium
bicarbonate.

o Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

o Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure.

» Purify the crude product by silica gel column chromatography using an appropriate solvent
system (e.g., a gradient of methanol in dichloromethane) to yield pure 2',3'-O-
Isopropylideneadenosine.

Characterization Methods
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Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used to
confirm the structure of the synthesized compound. The proton NMR spectrum will show
characteristic signals for the protons on the adenine base, the ribose sugar, and the two methyl
groups of the isopropylidene protecting group. The carbon NMR will similarly show distinct
signals for each carbon atom in the molecule.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present in
the molecule.[10] The spectrum of 2',3'-O-Isopropylideneadenosine will exhibit characteristic
absorption bands for N-H bonds of the primary amine, C-N bonds of the aromatic rings, C-O
bonds of the ether and alcohol, and C-H bonds of the aliphatic and aromatic parts of the
molecule.[10]

Mass Spectrometry (MS): Mass spectrometry is employed to determine the molecular weight of
the compound. The mass spectrum will show a molecular ion peak (M+) or a protonated
molecular ion peak ([M+H]+) corresponding to the molecular weight of 2',3'-O-
Isopropylideneadenosine (307.31 g/mol ).

Applications in Organic Synthesis

2',3'-O-Isopropylideneadenosine is a valuable intermediate in the synthesis of various
adenosine derivatives.[7][11] The protection of the 2' and 3' hydroxyl groups allows for selective
reactions at the 5'-hydroxyl group, such as oxidation, phosphorylation, or the introduction of
other functional groups.[12] It is also used in the synthesis of N°-substituted adenosine
analogues, which are of interest in medicinal chemistry.[11]

The following diagram illustrates a general workflow for the use of 2',3'-O-
Isopropylideneadenosine in the synthesis of adenosine derivatives.
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Synthetic Workflow using 2',3'-O-Isopropylideneadenosine

Adenosine

Protection of 2',3'-OH
(e.g., with 2,2-dimethoxypropane, acid catalyst)
(2',3'-0-Isopropylideneadenosine]
(Selective Modification at 5'-OH or Adenine Base)
(Protected Adenosine Derivative)
Deprotection of 2',3'-OH
(e.g., with acid)
Ginal Adenosine Derivative)

Click to download full resolution via product page

Caption: General synthetic workflow illustrating the use of 2',3'-O-Isopropylideneadenosine.

Conclusion

2',3'-O-Isopropylideneadenosine is a cornerstone intermediate for the chemical synthesis of
modified nucleosides. Its structure, with the protected 2' and 3' hydroxyl groups, provides a
versatile platform for the development of novel adenosine analogues for therapeutic and
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research applications. A thorough understanding of its properties and synthetic methodologies
is essential for researchers in the fields of medicinal chemistry, biochemistry, and drug
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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